Cas no 3548-78-5 ((3E,5E)-6,10-dimethylundeca-3,5,9-trien-2-one)

(3E,5E)-6,10-dimethylundeca-3,5,9-trien-2-one Properties

Names and Identifiers

• 3,5,9-undecatrien-2-one, 6,10-dimethyl-, (e,e)-
• (E,E)-Pseudoionone
• -Ionone
• trans-&#968
• trans,trans-Pseudoionone
• (3E,5E)-6,10-dimethylundeca-3,5,9-trien-2-one
• 2,6-Dimethyl hendeca-2,6,8-trien-10-one
• H1KUL01Y8O
• 6,10-Dimethyl-(E,E)-3,5,9-Undecatrien-2-one
• Pseudoionone
• 2,6-Dimethylundeca-2,6,8-triene-10-one
• 3548-78-5
• CHEMBL4469540
• NS00007490
• SCHEMBL13978776
• N-[2-(1-Aziridinyl)ethyl]-3,7-dimethyl-6-octen-1-amine
• UNII-H1KUL01Y8O
• FEMA NO. 4299, (3E,5E)-
• A807727
• 6,10-Dimethyl-3,5,9-undecatrien-2-one
• W-109076
• (3E,5E)-6,10-dimethyl-undeca-3,5,9-trien-2-one
• .psi.-Ionone
• 3,5,9-Undecatrien-2-one, 6,10-dimethyl, #2
• laquo Psiraquo -ionone
• DTXSID00891713
• (3E,5E)-6,10-Dimethyl-3,5,9-undecatrien-2-one #
• trans-.psi.-Ionone
• Pseudoionone, mixture of isomers
• (3E,5E)-6,10-Dimethyl-3,5,9-undecatrien-2-one
• DXJ
• Pseudoionones
• 141-10-6
• 6,10-Dimethyl-3,5,9-undecatriene-2-one
• 3,5,9-Undecatrien-2-one, 6,10-dimethyl, #3
• psi-Ionone
• 3,5,9-Undecatrien-2-one, 6,10-dimethyl-
• UNII-Z6K5D761AV
• VS-08595
• CS-0320948
• Z6K5D761AV
• 3,5,9-Undecatrien-2-one
• AI3-22131
• CHEBI:67207
• 6,10-Dimethylundeca-3,5,9-trien-2-one
• AKOS005454377
• Q27135688
• 3E,5E-Pseudoionone
• Pseudo Ionone
• 6,10-Dimethyl-3,5 9-undecatrien-2-one
• 3,5,9-Undecatrien-2-one, 6,10-dimethyl-, (3E,5E)-
• pseudo-ionone
• (3E,5E)-pseudoionone
• EC 205-457-1
• Citrylideneacetone
• (ALL-E)-.PSI.-IONONE
• EINECS 205-457-1
• SCHEMBL372459
• 3,5,9-Undecatrien-2-one, 6,10-dimethyl, #1
• (3E,5E)-6,10-dimethyl-2-undeca-3,5,9-trienone
• 8-[N-Aziridylethylamino]-2,6-dimethyloctene-2
• Pseudoionone, (3E,5E)-
• STK523246
• BBL027812
• +Expand

• MDL： MFCD00015038
• InChIKey： JXJIQCXXJGRKRJ-KOOBJXAQSA-N
• Inchi： InChI=1S/C13H20O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h6-7,9-10H,5,8H2,1-4H3/b10-6+,12-9+
• SMILES： CC(=CCC/C(=C/C=C/C(=O)C)/C)C

Computed Properties

• Exact Mass: 192.1515
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 192.151415257g/mol
• Heavy Atom Count: 14
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07